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Compound of Interest

Compound Name: H-lle-OMe.HCI

Cat. No.: B555016

For Researchers, Scientists, and Drug Development Professionals

L-Isoleucine methyl ester hydrochloride (H-lle-OMe.HCI), a pivotal amino acid derivative in
peptide synthesis and pharmaceutical research, requires precise handling and storage to
maintain its integrity and ensure experimental reproducibility. This technical guide provides a
comprehensive overview of the known stability and storage conditions for H-lle-OMe.HCI,
drawing from available data and established principles of chemical stability. While specific,
long-term quantitative stability studies on this compound are not extensively published, this
guide synthesizes supplier recommendations, material safety data sheet (MSDS) information,
and general knowledge of amino acid ester stability to provide a robust framework for its use.

Physicochemical Properties

A foundational understanding of the physicochemical properties of H-lle-OMe.HCI is essential
for its proper handling.
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Property Value Citations
CAS Number 18598-74-8 [1112]
Molecular Formula C7H16CINO2 [11[2][3]
Molecular Weight 181.66 g/mol [1114]

White to off-white solid,
Appearance _ [51[61[71[8]
powder, or crystalline powder

Melting Point 96 - 100 °C 511411 7119]
Solubility Soluble in water and methanol [11151181[10]
_ . [a]20/D +25.0° to +28.0° (c=2
Optical Rotation ] [4]
in H20)

Stability Profile

H-lle-OMe.HCI is generally considered stable under normal, controlled laboratory conditions.[3]
[7] However, its stability is significantly influenced by environmental factors, particularly
moisture, air, and temperature.

Key Stability Considerations:

o Hygroscopicity: The compound is hygroscopic, meaning it readily absorbs moisture from the
atmosphere.[3][7][8][10] This can lead to hydrolysis of the methyl ester.

e Air Sensitivity: Exposure to air should be minimized.

e Incompatibilities: H-lle-OMe.HCI is incompatible with strong oxidizing agents and strong
acids.[3][7]

o Thermal Decomposition: When heated to decomposition, it can release hazardous
substances, including carbon monoxide (CO), carbon dioxide (COz2), nitrogen oxides (NOx),
and hydrogen chloride (HCI) gas.[3][7]

Quantitative, long-term stability data and forced degradation studies specifically for H-lle-
OMe.HCI are not readily available in published literature. Such studies would be necessary to
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definitively establish its degradation kinetics and profile under various stress conditions (e.g.,
acid, base, oxidation, light, and heat).

Recommended Storage Conditions

Due to the lack of a single, universally mandated storage temperature, a summary of supplier
recommendations is provided below. For critical applications, it is advisable to follow the
specific guidance provided by the supplier of your material.

Recommendations and o
Storage Temperature . Citations
Conditions

Recommended by some
-20°C suppliers for maximum [1]
stability.

A common recommendation
2°C to 8°C , [11]
for refrigerated storage.

Some suppliers indicate

storage at room temperature is
Room Temperature (<15°C to

acceptable, often with the [10]
25°C)

caveat that it should be in a

cool, dark, and dry place.

General Storage Guidelines:

Regardless of the specific temperature, the following conditions are crucial for maintaining the
quality of H-lle-OMe.HCI:

Tightly Sealed Container: To prevent moisture and air exposure.[3][7][8]

Inert Atmosphere: Storage under an inert gas like nitrogen or argon is recommended to
protect against air sensitivity.[3][7]

Dry and Cool Place: To minimize the risk of hydrolysis and thermal degradation.[3][7][8]

Protect from Moisture: Explicit warnings to protect from moisture are consistently noted.[3][7]
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Potential Degradation Pathway

The most probable degradation pathway for H-lle-OMe.HCI is the hydrolysis of the methyl ester
bond, particularly in the presence of moisture or under acidic or basic conditions. This reaction

would yield L-isoleucine and methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [H-lle-OMe.HCI: A Technical Guide to Stability and
Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555016#stability-and-storage-conditions-for-h-ile-
ome-hcl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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